1,2-Dioleoyl-sn-glycero-3-phosphocholine-d9

• Molecular Formula: C44H84NO8P
• Molecular Weight: 795.2 g/mol
• InChI: InChI=1S/C44H84NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,42H,6-19,24-41H2,1-5H3/b22-20-,23-21-/t42-/m1/s1/i3D3,4D3,5D3
• InChIKey: SNKAWJBJQDLSFF-BVQAMMIQSA-N

DOPC-d9: Headgroup-Selective Deuterated Phospholipid

1,2-Dioleoyl-sn-glycero-3-phosphocholine-d9 (DOPC-d9) is a stable isotope-labeled analog of the naturally occurring zwitterionic phospholipid DOPC . It features nine deuterium atoms substituted specifically at the γ-methyl groups of the choline headgroup moiety, yielding a molecular formula of C₄₄H₇₅D₉NO₈P and a molecular weight of 795.18 g/mol . This site-specific isotopic labeling preserves the native unsaturated oleoyl acyl chains (18:1) while introducing a distinct mass shift (+9 Da) relative to the unlabeled compound, enabling its use as a precise internal standard for mass spectrometry-based quantification and as a selective probe in ²H-NMR and neutron scattering experiments designed to interrogate membrane headgroup dynamics [1].

Isotope-labeled standard workflow: headgroup-selective deuterated DOPC for MS quantitation and 2H-NMR

Preserves native oleoyl chains; site-specific +9 Da mass shift at choline γ-methyl groups

• [1] Pinheiro, T.J.T., Duralski, A.A., Watts, A. Phospholipid Headgroup-Headgroup Electrostatic Interactions in Mixed Bilayers of Cardiolipin with Phosphatidylcholines Studied by 2H NMR. Biochemistry 1994, 33, 16, 4896-4902. DOI: 10.1021/bi00182a018. View Source

Limitations of Generic DOPC Analogs vs. DOPC-d9

While non-deuterated DOPC is widely used for membrane reconstitution, it is indistinguishable from endogenous DOPC in mass spectrometry, precluding its use as an internal standard for accurate lipid quantification [1]. Conversely, chain-deuterated DOPC analogs (e.g., DOPC-d31 or DOPC-d62) introduce large, non-selective mass shifts that, while useful for global lipid class normalization, do not provide site-specific contrast. Critically, systematic studies demonstrate that the location of deuteration fundamentally alters the physical properties of the lipid bilayer: chain deuteration reduces lamellar repeat spacing and bilayer thickness, whereas headgroup deuteration—the defining feature of DOPC-d9—causes an increase in these structural parameters [2]. Therefore, substituting DOPC-d9 with a non-deuterated or chain-deuterated analog will yield either co-elution with the endogenous analyte (compromising MS quantitation) or introduce divergent biophysical perturbations in model membrane experiments, respectively [3].

DOPC-d9 (Headgroup-d9)

Generic Substitute Risk

+9 Da shift enables MS distinction from endogenous DOPC

Non-deuterated DOPC co-elutes with endogenous analyte and compromises quantitation

Headgroup deuteration may increase lamellar repeat spacing

Chain-deuterated DOPC reduces repeat spacing and bilayer thickness; biophysical context may shift

²H-NMR signal probes headgroup dynamics specifically

Chain-deuterated probe only reports hydrophobic core; headgroup interpretation requires review

• [1] LipidomicStandards.org. Lipid Species Quantification Guidelines. LIPID MAPS Consortium. View Source
• [2] Bryant, G., et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. Colloids Surf B Biointerfaces. 2019 May 1;177:196-203. DOI: 10.1016/j.colsurfb.2019.01.040. View Source
• [3] Grocholska, P.; Bąchor, R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules 2021, 26(10), 2989. DOI: 10.3390/molecules26102989. View Source

DOPC-d9 Quantitative Differentiation

Distinct Mass Shift for Accurate Lipid Quantitation

DOPC-d9 serves as an internal standard for the absolute quantitation of endogenous DOPC (18:1/18:1 PC) in complex biological matrices. It provides a +9 Da mass shift from the unlabeled DOPC analyte, enabling distinct separation in the mass spectrometer and allowing for precise isotope dilution mass spectrometry (IDMS) workflows [1]. Without this specific mass difference, the internal standard would co-elute and be indistinguishable from the target analyte, rendering accurate quantitation impossible [2].

Mass shift for quantitation

Cross-study comparable

Δm/z = +9 Da vs. unlabeled DOPC

Supports isotope dilution MS workflows

Distinct detection channel in LC-MS/MS lipid extracts

Evidence Dimension	Mass Difference for MS Quantitation
Target Compound Data	Δm/z = +9 Da relative to unlabeled DOPC
Comparator Or Baseline	Non-deuterated DOPC (internal standard)
Quantified Difference	9 Da mass shift enables distinct detection channel
Conditions	LC-MS/MS analysis of lipid extracts

Why This Matters

This mass difference is essential for correcting matrix effects, ion suppression, and extraction variability in quantitative lipidomics assays, directly impacting data accuracy and reproducibility for procurement decisions.

• [1] MedChemExpress. 1,2-Dioleoyl-sn-glycero-3-phosphocholine-d9 (DOPC-d9) Product Data Sheet. Cat. No.: HY-113424AS. View Source
• [2] MDPI Review. Quantitative Analyses and Validation of Phospholipids and Sphingolipids in Ischemic Rat Brains. MDPI. General MS Principles for Deuterated IS. View Source

Headgroup vs. Chain Deuteration Effects on Bilayer Structure

A systematic study of phosphatidylcholines, including DOPC, demonstrated that the site of deuteration has opposing effects on membrane structure [1]. While chain-deuterated analogs cause a measurable reduction in lamellar repeat spacing and bilayer thickness, headgroup-deuterated analogs, like DOPC-d9, cause a quantifiable increase in both parameters. The specific values for DOPC with chain versus headgroup deuteration are reported as: chain deuteration leads to a reduction in repeat spacing and thickness, whereas headgroup deuteration leads to an increase [1].

Deuteration site vs. bilayer structure

Class-level inference

Headgroup-d9: increase in repeat spacing and thickness

Biophysical study context requires site-specific probe selection

Chain deuteration shows opposite directional change

Evidence Dimension	Effect on Lamellar Repeat Spacing and Bilayer Thickness
Target Compound Data	Headgroup-deuterated DOPC (analogous to DOPC-d9) causes an increase
Comparator Or Baseline	Chain-deuterated DOPC
Quantified Difference	Opposite directional change (increase vs. decrease)
Conditions	Oriented multilamellar stacks of DOPC in the fluid phase at reduced hydration, studied by neutron scattering with contrast variation

Why This Matters

For biophysical studies of membrane headgroup interactions (e.g., with cardiolipin, proteins, or ions), using the correct headgroup-deuterated probe like DOPC-d9 is essential to avoid introducing artifacts associated with chain deuteration.

• [1] Bryant, G., et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. Colloids Surf B Biointerfaces. 2019 May 1;177:196-203. DOI: 10.1016/j.colsurfb.2019.01.040. View Source

Site-Specific 2H-NMR Probe of Headgroup Dynamics

DOPC-d9 is specifically deuterated at the γ-methyls of the choline headgroup, providing a non-perturbative probe for studying headgroup mobility and conformational changes via ²H-NMR [1]. Studies have shown that this probe can detect changes in the choline P-N vector orientation by up to 23° upon interaction with cardiolipin [1]. In contrast, non-deuterated DOPC yields no ²H-NMR signal, and chain-deuterated DOPC probes the hydrophobic core, not the interfacial headgroup region.

²H-NMR headgroup probe

Class-level inference

Detects choline P-N vector orientation change up to 23°

Enables headgroup electrostatic interaction studies

Non-deuterated DOPC yields no ²H-NMR signal

Evidence Dimension	²H-NMR Spectral Resolution and Probe Specificity
Target Compound Data	Selectively deuterated at γ-methyls of choline headgroup, enabling detection of conformational changes up to 23° in P-N vector orientation [1]
Comparator Or Baseline	Non-deuterated DOPC or chain-deuterated DOPC
Quantified Difference	Provides headgroup-specific quadrupole splittings; non-deuterated yields no signal
Conditions	²H-NMR spectroscopy of mixed lipid bilayers at varying temperatures

Why This Matters

For scientists investigating the role of membrane surface charge and headgroup electrostatics, DOPC-d9 is the only commercial probe that offers this level of site-specific dynamic information without perturbing the acyl chain region.

• [1] Pinheiro, T.J.T., Duralski, A.A., Watts, A. Phospholipid Headgroup-Headgroup Electrostatic Interactions in Mixed Bilayers of Cardiolipin with Phosphatidylcholines Studied by 2H NMR. Biochemistry 1994, 33, 16, 4896-4902. DOI: 10.1021/bi00182a018. View Source

Native Acyl Chains Preserve Membrane Properties

Unlike chain-deuterated analogs (e.g., DOPC-d31, DOPC-d62) which may exhibit a 4.3 ± 0.1 °C reduction in gel-fluid phase transition temperature (Tm) compared to protiated lipids [1], DOPC-d9, with its native unsaturated oleoyl chains, is expected to retain the biophysical properties of the unlabeled DOPC. Dynamic light scattering studies of deuterated DOPC liposomes have confirmed that their hydrodynamic radius is consistent with the protonated analogue [2]. This ensures that DOPC-d9 serves as a faithful biophysical proxy for native DOPC in model membrane studies while still providing the mass shift required for MS quantitation.

Native chain properties

Cross-study comparable

Expected minimal Tm shift; hydrodynamic radius consistent with protonated DOPC

Supports use as biophysical mimic in model membrane studies

Chain-deuterated analogs exhibit ~4.3 °C Tm reduction

Evidence Dimension	Gel-fluid Phase Transition Temperature (Tm) Shift and Hydrodynamic Radius
Target Compound Data	Expected minimal Tm shift relative to unlabeled DOPC; hydrodynamic radius consistent with protonated analogue [2]
Comparator Or Baseline	Chain-deuterated DOPC (e.g., DOPC-d31)
Quantified Difference	Chain-deuterated analogs exhibit Tm reduction of 4.3 ± 0.1 °C [1]; DOPC-d9 (headgroup-deuterated) does not
Conditions	Differential Scanning Calorimetry (DSC) and Dynamic Light Scattering (DLS) of lipid dispersions

Why This Matters

This ensures that DOPC-d9 can be used as a true internal standard and biophysical mimic for DOPC, whereas chain-deuterated analogs introduce a known perturbation to membrane phase behavior that may confound results in temperature-sensitive assays.

• [1] Bryant, G., et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. Colloids Surf B Biointerfaces. 2019 May 1;177:196-203. DOI: 10.1016/j.colsurfb.2019.01.040. View Source
• [2] Louisiana State University (LSU). A Study of Phospholipid Vesicles: Investigating the Effect of Ionic Strength and New Synthetic Route Towards Deuterated Lipids. LSU Digital Commons, 2022. View Source

DOPC-d9 Research and Industrial Applications

Absolute Quantitation of DOPC in Lipidomics

As demonstrated by its +9 Da mass shift and 95-98% purity [1], DOPC-d9 is the definitive internal standard for quantifying the most abundant unsaturated phosphatidylcholine species in biological samples. It corrects for matrix effects and ion suppression in complex lipid extracts, ensuring compliance with regulatory bioanalytical method validation guidelines [2].

Probing Headgroup Electrostatic Interactions by 2H-NMR

The selective deuteration of the choline γ-methyl groups makes DOPC-d9 an essential probe for ²H-NMR studies of membrane surface electrostatics [3]. It enables the quantification of conformational changes (e.g., up to 23° reorientation of the choline P-N vector) upon interaction with anionic lipids, peptides, or ions, data that are unattainable with chain-deuterated or unlabeled DOPC [3].

Neutron Scattering Contrast of Headgroup vs. Tail

For neutron scattering studies, DOPC-d9 provides a unique headgroup-specific contrast that complements chain-deuterated analogs. The evidence that headgroup deuteration increases lamellar repeat spacing and bilayer thickness, while chain deuteration decreases it [4], underscores the necessity of using DOPC-d9 for accurate, site-resolved structural determination of membrane interfaces [4].

Application

Selection Property

Validation Focus

Quantitative lipidomics of DOPC

Site-specific mass shift for IDMS

Matrix-effect correction and ion suppression review

²H-NMR headgroup electrostatics

γ-methyl selective deuteration probe

Choline conformational change monitoring

Neutron scattering membrane structure

Headgroup-specific scattering contrast

Lamellar repeat spacing and bilayer thickness review

• [1] Creative Biolabs. 1,2-Dioleoyl-sn-glycero-3-phosphocholine-D9 Product Page. CAT#: GLJF-1125-HX191. (Purity: Min 95%). View Source
• [2] LipidomicStandards.org. Lipid Species Quantification Guidelines. LIPID MAPS Consortium. View Source
• [3] Pinheiro, T.J.T., Duralski, A.A., Watts, A. Phospholipid Headgroup-Headgroup Electrostatic Interactions in Mixed Bilayers of Cardiolipin with Phosphatidylcholines Studied by 2H NMR. Biochemistry 1994, 33, 16, 4896-4902. DOI: 10.1021/bi00182a018. View Source
• [4] Bryant, G., et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. Colloids Surf B Biointerfaces. 2019 May 1;177:196-203. DOI: 10.1016/j.colsurfb.2019.01.040. View Source